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Compound of Interest

Compound Name: 4-Methoxy-alpha-toluenethiol

Cat. No.: B016433

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Methoxybenzyl mercaptan, also known as (4-methoxyphenyl)methanethiol, is a pivotal
organosulfur compound frequently utilized in organic synthesis. Its distinct physical and
chemical properties make it a valuable reagent, particularly in the pharmaceutical industry as
an intermediate for synthesizing sulfur-containing compounds.[1] This guide provides a
comprehensive overview of the core physical properties of p-methoxybenzyl mercaptan,
offering insights into its handling, characterization, and application in research and
development.

Chemical Identity and Structure

p-Methoxybenzyl mercaptan is characterized by a benzyl thiol structure with a methoxy group
substituted at the para position of the benzene ring. This substitution significantly influences its
physical and chemical behavior.
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Identifier Value

Source(s)

(4

IUPAC Name

methoxyphenyl)methanethiol

[2131(4]

4-Methoxybenzyl mercaptan,

Synonyms 2][4][5
ynony p-methoxybenzylthiol [2104105]

CAS Number 6258-60-2 2131516171

Molecular Formula CsH100S [21[3]1[6][8]

Molecular Weight 154.23 g/mol [21[61[71[9]
PTDVPWWJRCOIIO-

InChl Key [21[5](7]
UHFFFAOYSA-N

SMILES COC1=CC=C(CSs)C=C1 [2][3][4]

graph Chemical Structure {
layout=neato;

node [shape=none, fontname="Arial"];
edge [fontname="Arial"];

// Atom nodes

Cl [label="C"];
C2 [label="C"1;
C3 [label="C"1];
C4 [label="C"];
C5 [label="C"];
C6 [label="C"];
0 [label="0"1;

C methoxy [label="C"];

C methylene [label="C"];
S [label="S"];

H thiol [label="H"];
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// Benzene ring bonds

Cl -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;

// Substituent bonds
C4 -- 0;

0 -- C methoxy;

Cl -- C methylene;

C methylene -- S;

S -- H thiol;

// Positioning

Cl [pos="0,1!"];

C2 [pos="-0.87,0.5!"1;
C3 [pos="-0.87,-0.5!"];
C4 [pos="0,-1!"];

C5 [pos="0.87,-0.5!"1;
C6 [p0s="0.87,0.5!"];

0 [pos="0,-2!"];

C methoxy [pos="0,-3!"];
C methylene [pos="0,2!"];
S [pos="0,3!"1;

H thiol [pos="1,3!"];

}

Caption: 2D structure of p-methoxybenzyl mercaptan.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Core Physical Properties

The physical state and thermal properties of a compound are critical for its storage, handling,

and use in chemical reactions.

Property Value Conditions Source(s)

Appearance Clear, COIOHE_}SS_ © Ambient [3][5][6][8]
pale yellow liquid

Odor Strong, unpleasant, P17
sulfurous

Boiling Point 90-95 °C 0.5 mmHg [21[51[7118]

89-94 °C 2.5 Torr [6]9]

126 °C 15 mmHg

Melting Point -40 °C [8]

Density 1.107 g/mL 25°C [51[71[8]

1.1+0.1 g/cm3 [6]

Refractive Index 1.5735-1.5775 @ 20°C [3]

1.573 @ 20°C (5107181

1.5755 [2]

Flash Point > 230 °F (> 110 °C) [5161[71[8]

Solubility and Miscibility

The solubility of p-methoxybenzyl mercaptan dictates its compatibility with various solvent

systems, which is crucial for reaction setup and purification processes.
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Solvent Solubility Source(s)
Water Not miscible or difficult to mix 215161 71[8]
Chloroform Slightly soluble [51[71[8]
Methanol Soluble [51[71[8]
Ether Soluble [8]

Ethanol Soluble [8]
Dichloromethane Soluble [8]

Spectroscopic Data for Structural Elucidation

Spectroscopic analysis is fundamental for the verification of the chemical structure and purity of
p-methoxybenzyl mercaptan.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR data is available for p-methoxybenzyl mercaptan, which is essential for confirming
the presence and connectivity of protons in the molecule.[4] While specific chemical shifts
can vary slightly based on the solvent and instrument, the expected signals would
correspond to the methoxy protons, aromatic protons, methylene protons, and the thiol
proton.

o Infrared (IR) Spectroscopy:

o IR spectra of p-methoxybenzyl mercaptan are available and can be used to identify key
functional groups.[4][10][11] Characteristic absorption bands would include those for the
S-H stretch of the mercaptan, C-H stretches of the aromatic ring and alkyl groups, C=C
stretches of the aromatic ring, and the C-O stretch of the methoxy group.

e Mass Spectrometry (MS):

o Mass spectrometry data, including Gas Chromatography-Mass Spectrometry (GC-MS), is
available for p-methoxybenzyl mercaptan.[4] This is a powerful tool for determining the
molecular weight and fragmentation pattern, further confirming the compound's identity.
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Safety, Handling, and Storage

Due to its chemical nature, proper handling and storage of p-methoxybenzyl mercaptan are
imperative for laboratory safety.

General Hazards: The compound is known for its strong, unpleasant odor. It may cause skin
and eye irritation.[6]

o Personal Protective Equipment (PPE): It is recommended to use this compound in a well-
ventilated area or under a chemical fume hood.[12] Appropriate PPE, including safety
goggles, gloves, and a lab coat, should be worn.[12]

» Incompatibilities: p-Methoxybenzyl mercaptan is incompatible with strong oxidizing agents,
acids, and bases.[2][12]

e Storage: Itis air-sensitive and should be stored under an inert gas.[2][5][8] Recommended
storage is in a cool, dry, and well-ventilated area, typically between 2-8°C.[5][6][7][8]
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Caption: Key considerations for the safe handling and storage of p-methoxybenzyl mercaptan.

Applications in Research and Drug Development

p-Methoxybenzyl mercaptan serves as a crucial building block in organic synthesis. It is
particularly valuable for the synthesis of w-mercapto amino acids.[2][5][7] Furthermore, it has
been utilized as an internal standard in the quantitative determination of polyfunctional
mercaptans in wine at very low concentrations.[2][5] Its role as an intermediate in
pharmaceutical synthesis underscores its importance in the development of new therapeutic
agents.[1]
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Conclusion

This technical guide has provided a detailed examination of the physical properties of p-
methoxybenzyl mercaptan. A thorough understanding of these characteristics is essential for its
effective and safe use in research and development, particularly within the pharmaceutical and
fine chemical industries. The data presented, drawn from various authoritative sources, offers a
solid foundation for scientists and researchers working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016433#physical-properties-of-p-methoxybenzyl-
mercaptan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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